5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
Overview
Description
5,7-Dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, otherwise known as 5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine (5,7-DM-2,4-DHB), is a heterocyclic compound that has been studied extensively in the scientific community due to its potential medicinal applications. 5,7-DM-2,4-DHB has been found to possess a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments.
Scientific Research Applications
5,7-DM-2,4-DHB has been studied extensively in the scientific community due to its potential medicinal applications. It has been found to possess a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments. 5,7-DM-2,4-DHB has been studied for its potential to act as an anti-inflammatory, anti-oxidant, and anti-cancer agent. It has also been studied for its potential to act as a neuroprotective agent, and its ability to modulate the activity of certain enzymes in the human body. Additionally, 5,7-DM-2,4-DHB has been studied for its potential to act as a novel therapeutic agent in the treatment of various diseases, including diabetes, obesity, and Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of 5,7-DM-2,4-DHB is not yet fully understood. However, it is believed that the compound acts by modulating the activity of certain enzymes in the human body, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). Additionally, 5,7-DM-2,4-DHB has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, which may be due to its ability to inhibit the activity of certain enzymes involved in these processes.
Biochemical and Physiological Effects
5,7-DM-2,4-DHB has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as the ability to modulate the activity of certain enzymes involved in these processes. Additionally, 5,7-DM-2,4-DHB has been found to possess neuroprotective properties, and has been studied for its potential to act as a novel therapeutic agent in the treatment of various diseases, including diabetes, obesity, and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The use of 5,7-DM-2,4-DHB in laboratory experiments has several advantages. First, 5,7-DM-2,4-DHB is relatively easy to synthesize, and can be produced in large quantities with relatively low cost. Additionally, it has been found to possess a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments.
However, there are also several limitations to the use of 5,7-DM-2,4-DHB in laboratory experiments. First, the exact mechanism of action of 5,7-DM-2,4-DHB is not yet fully understood. Additionally, the compound is not yet widely available in commercial quantities, and is not approved for use in humans by the FDA.
Future Directions
The potential future directions for 5,7-DM-2,4-DHB are numerous. First, further research is needed to better understand the exact mechanism of action of the compound. Additionally, further research is needed to determine the potential therapeutic applications of 5,7-DM-2,4-DHB in the treatment of various diseases, such as diabetes, obesity, and Alzheimer’s disease. Furthermore, research is needed to determine the safety and efficacy of 5,7-DM-2,4-DHB in humans, as well as to develop methods for the large-scale production of the compound. Finally, research is needed to develop methods for the delivery of 5,7-DM-2,4-DHB to the human body, such as oral or topical delivery systems.
Synthesis Methods
5,7-DM-2,4-DHB is synthesized through a process known as “N-alkylation” or “N-alkylation of benzoxazine”. This process involves the reaction of a benzoxazine with an alkyl halide in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction of the alkyl halide with the benzoxazine produces a product that contains an alkyl group attached to the benzoxazine ring. This process is typically carried out in an organic solvent, such as dichloromethane, to ensure that the reaction proceeds smoothly.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves the condensation of 2,4-dimethoxyphenol with phthalic anhydride, followed by cyclization and oxidation.", "Starting Materials": [ "2,4-dimethoxyphenol", "Phthalic anhydride", "Sulfuric acid", "Acetic anhydride", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: 2,4-dimethoxyphenol is reacted with phthalic anhydride in the presence of sulfuric acid to form 5,7-dimethoxy-2-(2,4-dimethoxyphenyl)-3,4-dihydro-2H-1,3-benzoxazine-4,6-dione.", "Step 2: The intermediate product from step 1 is cyclized by heating with acetic anhydride and sodium acetate to form 5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione.", "Step 3: The final product from step 2 is oxidized with hydrogen peroxide to yield 5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione." ] } | |
CAS RN |
63920-75-2 |
Product Name |
5,7-dimethoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
Molecular Formula |
C10H9NO5 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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